Cas no 1148048-39-8 ((1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

• Product Name: (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CAS No: 1148048-39-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD16621713
• CID: 2093856
• PubChem ID: 25266991
• Update Time: 2025-11-01

(1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R,5R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3R,5R)-2-Boc-2-azabicyclo-[3.1.0]hexane-3-carboxylic acid
• (1r,3r,5r)-2-boc-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• VXIIZQXOIDYWBS-BWZBUEFSSA-N
• (1S,3S,5S)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• FCH3989511
• SB11851
• AK170389
• (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3R,5R)-2-Boc-2-aza-bicyclo[3.1.0]hexane-3-dicarboxylic acid
• P11905
• EN300-1428792
• 1148048-39-8
• AS-51096
• rac-(1R,3R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• SCHEMBL4102353
• (1R,3R,5R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CS-0037484
• (1R,3R,5R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylicacid
• AKOS025290723
• EN300-333325
• MFCD16621713

• MDL： MFCD16621713
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-7-4-6(7)5-8(12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8-/m1/s1
• InChI Key： VXIIZQXOIDYWBS-BWZBUEFSSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)C[C@H]2C[C@@H]12)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

Introduction to (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1148048-39-8)

(1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1148048-39-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological properties and applications in drug discovery.

The chemical structure of (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is characterized by a bicyclic ring system with a nitrogen atom incorporated into one of the rings, along with a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom and a carboxylic acid group at the 3-position. The Boc group is commonly used in organic synthesis to protect amine functionalities, allowing for selective reactions at other sites of the molecule before its removal.

Recent studies have highlighted the importance of azabicyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique three-dimensional structure of these compounds often confers high binding affinity and selectivity towards specific biological targets, making them valuable scaffolds for drug design and development.

In the context of medicinal chemistry, (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its bicyclic framework provides a rigid and well-defined conformation that can be modified through various chemical transformations to generate a wide range of derivatives with diverse biological activities.

One notable application of this compound is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid that exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways and are implicated in various diseases such as cancer and autoimmune disorders.

The synthetic accessibility of (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has also been a subject of extensive research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives with high stereoselectivity and yield. These synthetic methods often involve multi-step processes that include ring-forming reactions, functional group manipulations, and protecting group strategies to achieve the desired molecular architecture.

In addition to its role as an intermediate in drug discovery, (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid has been studied for its potential as a lead compound in its own right. Its ability to modulate specific biological targets has led to its evaluation in preclinical studies for various therapeutic indications. For instance, some derivatives have shown promising results in animal models of neurodegenerative diseases by demonstrating neuroprotective effects and improving cognitive function.

The pharmacological properties of (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid and its derivatives are being further investigated through advanced techniques such as X-ray crystallography and computational modeling to understand their binding modes and mechanisms of action at the molecular level. These studies provide valuable insights into structure-function relationships and guide the rational design of more potent and selective analogs.

In conclusion, (1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 1148048-39-8) represents a versatile and promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration and development as a therapeutic agent or as a scaffold for drug discovery.